2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine

• IUPAC Name: 1-benzyl-4-methyl-2,6-bis(prop-2-enyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C19H25N/c1-4-9-18-13-16(3)14-19(10-5-2)20(18)15-17-11-7-6-8-12-17/h4-8,11-13,18-19H,1-2,9-10,14-15H2,3H3
• InChI Key: DUUWRFCLVFNONN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C(C1)CC=C)CC2=CC=CC=C2)CC=C
• Molecular Formula: C19H25N
• Molecular Weight: 267.4 g/mol

Description

2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine (DABMT) is a synthetic compound that has been widely studied for its potential use in scientific research applications. It is a member of the tetrahydropyridine family and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine is not fully understood, but it is believed to act through the modulation of dopamine receptors in the brain. It has been shown to have a high affinity for D1 and D2 dopamine receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine has been shown to exhibit a range of biochemical and physiological effects, including the modulation of dopamine receptor activity, the inhibition of oxidative stress, and the promotion of neuronal survival. It has also been shown to have potential anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine in lab experiments is its potential neuroprotective properties. It has also been shown to have a low toxicity profile, making it a relatively safe compound to use in research settings. However, its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several future directions for research on 2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine, including further studies on its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use as an anticancer agent. Additionally, further research is needed to fully understand the advantages and limitations of using 2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine in lab experiments.

Synthesis Methods

2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine can be synthesized using a variety of methods, including the reaction of benzylamine with acetaldehyde and allyl bromide. The resulting product can then be further modified to produce 2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine.

Scientific Research Applications

2,6-diallyl-1-benzyl-4-methyl-1,2,3,6-tetrahydropyridine has been studied extensively for its potential use as a research tool in various scientific fields, including pharmacology, neurology, and biochemistry. It has been shown to exhibit a range of effects on the central nervous system, including dopamine receptor modulation and neuroprotective properties.